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Compound of Interest

Compound Name: Eisenlactat

Cat. No.: B12335291

Dieses technische Support-Center bietet Forschern, Wissenschaftlern und Fachleuten in der
Arzneimittelentwicklung detaillierte Anleitungen und Antworten auf haufig gestellte Fragen
(FAQs) zur Stabilisierung von Eisen(ll)-lactat-Losungen gegen Oxidation.

Fehlerbehebungsanleitungen & FAQs

F1: Meine frisch zubereitete Eisen(ll)-lactat-L6sung verfarbt sich schnell von blassgrin nach
gelb/braun. Was ist die Ursache?

Al: Diese Verfarbung ist ein klassisches Anzeichen fur die Oxidation von Eisen(ll) (Fe2*) zu
Eisen(lll) (Fe3*). Eisen(ll)-lactat in wéassriger Losung ist anféllig fur die Oxidation durch
geldsten Sauerstoff. Die Oxidationsrate wird durch mehrere Faktoren beschleunigt, darunter
ein hoherer pH-Wert (neutral oder alkalisch), erhéhte Temperatur und Lichteinwirkung.

F2: Wie kann ich die Oxidation meiner Eisen(ll)-lactat-Losung wahrend der Vorbereitung und
Lagerung minimieren?

A2: Um die Oxidation zu minimieren, sollten Sie die folgenden praventiven Mal3hahmen
ergreifen:

o Verwenden Sie deoxygeniertes Wasser: Kochen Sie das deionisierte Wasser vor der
Verwendung und kihlen Sie es unter einem Inertgasstrom (z. B. Stickstoff oder Argon) ab,
um gelosten Sauerstoff zu entfernen.
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e Arbeiten Sie unter Inertgas: Fuihren Sie die Zubereitung der Losung in einer Handschuhbox
oder unter einem stetigen Strom von Inertgas durch.

o Kontrollieren Sie den pH-Wert: Halten Sie den pH-Wert der Losung im sauren Bereich
(vorzugsweise unter 6,0), da die Oxidationsrate bei hoherem pH-Wert dramatisch ansteigt.

o Flgen Sie Stabilisatoren hinzu: Verwenden Sie Antioxidantien und/oder Chelatbildner, um
das Eisen(ll) zu schitzen. Ascorbinsaure und Zitronenséaure sind hierfur gangige und
effektive Zusatze.

 Lichtgeschutzt lagern: Lagern Sie die Losung in braunen Glasflaschen oder
lichtundurchlassigen Behaltern, da Licht die Oxidation férdern kann.

o Kihle Lagerung: Bewahren Sie die Losung bei niedrigen Temperaturen (z. B. im
Kihlschrank bei 4 °C) auf, um die Reaktionsgeschwindigkeit der Oxidation zu verlangsamen.

F3: Welchen Stabilisator sollte ich verwenden und in welcher Konzentration?

A3: Die Wahl und Konzentration des Stabilisators hangen von lhrer spezifischen Anwendung
ab.

e Ascorbinsaure (Vitamin C): Wirkt als starkes Reduktionsmittel (Antioxidans), das Fe3* wieder
zu Fe2* reduziert und gleichzeitig Sauerstoff abfangt. Ein molares Verhaltnis von
Ascorbinsdure zu Eisen von 2:1 oder hoher ist oft wirksam.

o Zitronensaure: Wirkt als Chelatbildner, der Fe2*-lonen bindet und sie so vor der Oxidation
schitzt. Sie hilft auch, den pH-Wert im sauren Bereich zu halten. Eine Kombination aus
Ascorbinsdure und Zitronensaure zeigt oft eine synergistische Wirkung.

o EDTA (Ethylendiamintetraessigsaure): Ein starker Chelatbildner, der jedoch in
pharmazeutischen oder lebensmitteltechnischen Anwendungen sorgfaltig gepruft werden
MusSs.

F4: Meine stabilisierte Losung wird nach einiger Zeit trotzdem triib oder bildet einen
Niederschlag. Was passiert hier?
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A4: Auch in stabilisierten Losungen kann eine langsame Oxidation stattfinden. Das
entstehende Eisen(lll) kann mit Lactat-lonen oder Hydroxid-lonen (bei hdherem pH-Wert)
schwerlosliche Komplexe oder Eisen(lIl)-hydroxid bilden, die als Triibung oder Niederschlag
ausfallen. Uberpriifen Sie den pH-Wert Ihrer Losung und erwagen Sie eine Erhéhung der
Stabilisatorkonzentration oder eine Optimierung der Lagerbedingungen (tiefere Temperatur,
strengerer Sauerstoffausschluss).

Daten zur Stabilisierung

Die folgenden Tabellen fassen quantitative Daten zum Einfluss verschiedener Faktoren auf die
Stabilitat von Eisen(ll)-L6sungen zusammen.

Tabelle 1: Einfluss des pH-Wertes auf die Komplexierung von Eisen(ll) und Eisen(lll) durch
Ascorbinséure (10 mmol/L)

Hinweis: Diese Daten wurden mit einer allgemeinen Eisenlésung gewonnen und dienen als
Referenz fir das Verhalten von Eisen(ll)-lactat. Eine hohere Leitfahigkeit deutet auf mehr freie
Eisenionen hin, eine niedrigere Leitfahigkeit auf eine starkere Komplexierung.
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Beobachtung bei

Beobachtung bei
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' (niedrige Leitfahigkeit)  an freien lonen aber die Verflgbarkeit
von Fe3* zu erhdhen.
_ Abnehmende _ ,
Starke Komplexierung ) ) Die Komplexierung
4.0 o o Konzentration freier )
(niedrige Leitfahigkeit) von Fe2* bleibt stark.
lonen
Gunstiger pH-Wert flr
] ) die Verfiugbarkeit von
Zunehmende freie Deutliche Zunahme )
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[1]
Mit steigendem pH-
Abnehmende ) )
Abnehmende ) ) Wert nimmt die
5.3 } Konzentration freier ) )
Komplexierung Komplexierungsfahigk
lonen i
eit ab.
. _ Bei diesem pH-Wert
Geringste Geringste o )
_ _ _ ist die Komplexierung
6.1 Komplexierung Konzentration freier

(hochste Leitfahigkeit)

lonen

durch Ascorbinsaure

am schwachsten.[1]

Tabelle 2: Qualitative Stabilitat von Eisen(ll)-lonen in Futtermitteln mit Eisen(ll)-lactat-Zusatz

unter verschiedenen Lagerbedingungen
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Beobachtete

Eisen(ll)-lactat .
Lagertemperatur Lagerdauer Veranderung des

Konzentration
Fe?*-Gehalts

Raumtemperatur (25 Keine signifikanten
0,2% und 5 % 72 Stunden
+2°C) Veranderungen.[2]

Keine signifikanten

1% und 2 % 4°C 90 Tage )
Veranderungen.[2]

Experimentelle Protokolle

Protokoll 1: Herstellung einer stabilisierten wassrigen Eisen(ll)-lactat-Losung
Materialien:

o Eisen(ll)-lactat-Hydrat

e Ascorbinsaure

e Zitronensaure

o Deionisiertes Wasser
 Stickstoff- oder Argongas

e pH-Meter

e Magnetriuhrer und Rihrfisch

e Braunglasflasche zur Lagerung
Vorgehensweise:

o Deoxygenierung des Wassers: 500 mL deionisiertes Wasser in einem geeigneten Gefal} fur
30 Minuten kochen, um geldsten Sauerstoff zu entfernen. Anschliel3end unter einem stetigen
Strom von Stickstoff- oder Argongas auf Raumtemperatur abkihlen lassen.
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e Anséauern und Hinzuflgen der Stabilisatoren: In einem Becherglas 400 mL des
deoxygenierten Wassers vorlegen. Unter Ruhren Zitronensaure hinzufligen, um einen pH-
Wert von ca. 4,0-4,5 einzustellen. Anschlieend die gewiinschte Menge Ascorbinsaure (z. B.
fur eine 2:1 molare Ratio zu Eisen) hinzufligen und vollstandig auflésen.

o Auflésen des Eisen(ll)-lactats: Die berechnete Menge Eisen(ll)-lactat langsam unter Rihren
zugeben. Weiter rihren, bis sich das Salz vollstandig gel6st hat. Der gesamte Vorgang sollte
unter einer leichten Inertgasatmosphéare stattfinden, um den Kontakt mit Luftsauerstoff zu
minimieren.

 Auffillen und pH-Kontrolle: Die Losung quantitativ in einen 500-mL-Messkolben tberfihren
und mit deoxygeniertem Wasser bis zur Marke auffulllen. Den finalen pH-Wert Uberprifen
und bei Bedarf mit einer verdinnten Zitronensaurelésung korrigieren.

e Lagerung: Die fertige L6sung sofort in eine braune Glasflasche flillen, den Kopfraum mit
Inertgas Uberlagern und fest verschlieen. Bei 4 °C im Dunkeln lagern.

Protokoll 2: Spektrophotometrische Bestimmung der Eisen(ll)-Konzentration zur
Stabilitatsiberwachung (1,10-Phenanthrolin-Methode)

Prinzip: Eisen(ll) bildet mit 1,10-Phenanthrolin einen stabilen, intensiv gefarbten rot-orangen
Komplex. Die Intensitat der Farbe, gemessen als Absorption bei ca. 510 nm, ist direkt
proportional zur Konzentration von Fe2*. Eisen(lll) bildet diesen Komplex nicht, kann aber
durch Zugabe eines Reduktionsmittels (Hydroxylamin) zu Fe?* reduziert werden, um die
Gesamteisenkonzentration zu bestimmen. Die alleinige Messung ohne Reduktionsmittel erfasst
nur das vorhandene Fe2*.

Reagenzien:

e 1,10-Phenanthrolin-Losung (0,25 % w/v): 0,25 g 1,10-Phenanthrolin in 100 mL deionisiertem
Wasser l6sen (leichtes Erwarmen kann helfen).

e Hydroxylaminhydrochlorid-Losung (10 % w/v): 10 g Hydroxylaminhydrochlorid in 100 mL
deionisiertem Wasser losen.

» Natriumacetat-Pufferldsung (1,0 M): Zum Einstellen des optimalen pH-Wertes fur die
Komplexbildung.
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» Eisen(ll)-Standardlésung: Zur Erstellung einer Kalibrierkurve.
Vorgehensweise:

o Probenvorbereitung: Eine Aliquote der zu testenden Eisen(ll)-lactat-Losung entnehmen und
so verdunnen, dass die erwartete Eisenkonzentration im linearen Bereich der Kalibrierkurve
liegt.

o Komplexbildung: In einen 10-mL-Messkolben geben:
o 1 mL der verdinnten Probelésung
o 1 mL Natriumacetat-Puffer
o 1 mL 1,10-Phenanthrolin-L6sung

¢ Inkubation: Den Messkolben mit deionisiertem Wasser zur Marke auffullen, gut mischen und
10-15 Minuten bei Raumtemperatur stehen lassen, damit sich die Farbe vollstandig
entwickeln kann.

e Messung: Die Absorption der Losung bei der Wellenlange der maximalen Absorption
(A_max, ca. 510 nm) gegen eine Reagenzienblindprobe messen.

e Auswertung: Die Konzentration des Eisen(ll) in der Probe anhand einer zuvor erstellten
Kalibrierkurve mit Eisen(ll)-Standards bekannter Konzentration bestimmen.

» Stabilitatsbewertung: Die Messung zu verschiedenen Zeitpunkten (z. B. 0, 24, 48 Stunden)
wiederholen. Eine Abnahme der Fe2*-Konzentration Uber die Zeit zeigt die Oxidation an.

Visualisierungen

Die folgenden Diagramme illustrieren die chemischen Prozesse und Arbeitsablaufe.
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Oxidationsprozess von Eisen(ll)-lactat

Beschleunigende Faktoren:
- Hoher pH
- Licht
- Warme

Sauerstoff (Oz)

Eisen(ll)-lactat

(aus Luft) (Fe2*, blassgriin)

Oxidation

Eisen(lll)-Komplex
(Fe3+, gelb/braun)

Click to download full resolution via product page

Abbildung 1: Vereinfachtes Diagramm der Oxidation von Eisen(ll) zu Eisen(lll).
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Stabilisierungsmechanismen

Wirkung von Antioxidantien Wirkung von Chelatbildnern

Ascorbinsaure Zitronensaure

Fe3* (oxidiert) Freies Fe2*

Reduktion

Stabiler Fe2*-Chelatkomplex

2+ i
RS ey (geschiitzt vor Oxidation)

Click to download full resolution via product page

Abbildung 2: Zwei Hauptstrategien zur Stabilisierung von Eisen(ll)-Losungen.
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Workflow zur Stabilitatsanalyse
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'

Fe2*-Konzentration
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'
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(z.B. 4°C, dunkel)

'

Proben zu definierten
Zeitpunkten (ta, t2, ...)
nehmen

'

Fe2*-Konzentration
erneut analysieren

Daten auswerten:
Fe2*-Konzentration vs. Zeit
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Abbildung 3: Experimenteller Arbeitsablauf zur Uberwachung der Lésungsstabilitat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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